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Compound of Interest

Compound Name: Pridinol mesylate

Cat. No.: B013846 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
This application note details a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative analysis of Pridinol mesylate in human

plasma. The straightforward protein precipitation-based sample preparation protocol and the

high selectivity of MS/MS detection provide a reliable and high-throughput workflow for

pharmacokinetic studies and drug monitoring research. Diphenidol hydrochloride is utilized as

an internal standard to ensure accuracy and precision. The method demonstrates excellent

linearity over the calibrated range with a lower limit of quantification of 0.0500 ng/mL.

Introduction
Pridinol mesylate is a centrally acting muscle relaxant used in the treatment of muscle

spasms. Accurate quantification of Pridinol in biological matrices is crucial for pharmacokinetic

and bioequivalence studies. This application note presents a complete protocol for the

determination of Pridinol mesylate in human plasma using LC-MS/MS, a technique renowned

for its high sensitivity and selectivity. The method described herein is suitable for researchers,

scientists, and drug development professionals requiring a reliable analytical procedure for

Pridinol quantification.
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Materials and Reagents
Pridinol mesylate reference standard

Diphenidol hydrochloride (Internal Standard, IS)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2EDTA)

Sample Preparation
A simple and efficient protein precipitation method was employed for the extraction of Pridinol

and the internal standard from human plasma.

Protocol:

Thaw plasma samples and vortex to ensure homogeneity.

To 100 µL of plasma in a microcentrifuge tube, add 200 µL of acetonitrile containing the

internal standard, Diphenidol hydrochloride.

Vortex the mixture vigorously for 1 minute to precipitate proteins.

Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography
Chromatographic separation was achieved using a C18 reversed-phase column.

LC Conditions:
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Parameter Value

Column C18, 2.1 x 50 mm, 3.5 µm

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Gradient
10% B to 90% B in 3 min, hold for 1 min, re-

equilibrate for 2 min

Mass Spectrometry
Detection and quantification were performed using a triple quadrupole mass spectrometer

operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization.

MS/MS Parameters:

Analyte Precursor Ion (m/z) Product Ion (m/z)

Pridinol 296.2 98.1

Diphenidol (IS) 310.2 128.9

Results and Discussion
The developed LC-MS/MS method demonstrated excellent performance for the quantification

of Pridinol mesylate in human plasma.

Method Validation
The method was validated for linearity, sensitivity, precision, and accuracy.[1]

Quantitative Data Summary:
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Parameter Result

Lower Limit of Quantification (LLOQ) 0.0500 ng/mL

Upper Limit of Quantification (ULOQ) 50.0 ng/mL

Linearity (r²) > 0.99

Intra-day Precision (CV%) ≤ 4.5%

Inter-day Precision (CV%) ≤ 4.5%

Accuracy (RE%) Within ± 6.6%

Experimental Workflow and Protocols
The following diagrams illustrate the key workflows and protocols described in this application

note.

Sample Preparation LC-MS/MS Analysis

Plasma Sample (100 µL) Add Acetonitrile with IS (200 µL) Vortex (1 min) Centrifuge (10,000 x g, 10 min) Transfer Supernatant Inject into LC-MS/MS Chromatographic Separation (C18) MS/MS Detection (MRM) Quantification

Click to download full resolution via product page

Caption: Overall experimental workflow for Pridinol mesylate quantification.
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Start

Pipette 100 µL of plasma into a microcentrifuge tube.

Add 200 µL of acetonitrile containing Diphenidol (IS).

Vortex vigorously for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a new vial for analysis.

End

Click to download full resolution via product page

Caption: Detailed sample preparation protocol.

Conclusion
The LC-MS/MS method described in this application note provides a reliable, sensitive, and

high-throughput solution for the quantification of Pridinol mesylate in human plasma. The

simple protein precipitation protocol and the specificity of the MRM detection make this method

well-suited for pharmacokinetic studies and routine drug monitoring in a research setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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